N-(3,4-dimethoxyphenethyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C22H26N4O5S/c1-13-11-24-20-18(21(28)26(3)22(29)25(20)2)19(13)32-12-17(27)23-9-8-14-6-7-15(30-4)16(10-14)31-5/h6-7,10-11H,8-9,12H2,1-5H3,(H,23,27)
• InChI Key: ZECFAWYKVWWXQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NCCC3=CC(=C(C=C3)OC)OC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C22H26N4O5S
• Molecular Weight: 458.5 g/mol

Description

N-(3,4-dimethoxyphenethyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H26N4O5S and its molecular weight is 458.53. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenethyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenethyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

Research on related heterocyclic derivatives, such as the ones described by Banfield, Fallon, and Gatehouse (1987), focuses on the synthesis and structural elucidation of complex compounds. These studies contribute to the fundamental understanding of chemical reactions and structures necessary for developing novel materials and drugs. Their work on heterocyclic derivatives demonstrates the intricacies of molecular interactions and the potential for creating new compounds with specific desired properties (Banfield, Fallon, & Gatehouse, 1987).

Synthesis of Novel Compounds

Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel compounds derived from visnaginone and khellinone, showcasing the breadth of chemical synthesis techniques. Their work illustrates the potential for creating new molecules with anti-inflammatory and analgesic properties, highlighting the importance of chemical synthesis in pharmaceutical research (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Medicinal Chemistry and Drug Development

The development of compounds with specific pharmacological activities, such as those investigated by Chikaoka et al. (2003), demonstrates the application of chemical research in medicinal chemistry. Their work on Mn(III)/Cu(II)-mediated oxidative radical cyclization highlights the process of discovering new potential therapeutics through innovative chemical reactions (Chikaoka, Toyao, Ogasawara, Tamura, & Ishibashi, 2003).

Material Science and Polymer Development

Faghihi and Hajibeygi (2004) researched the synthesis of new poly(amide imide)s, contributing to material science by developing polymers with potential applications in various industries. This research demonstrates the role of chemical synthesis in creating materials with specific desired properties, such as high thermal stability or solubility in certain solvents (Faghihi & Hajibeygi, 2004).